Cas no 2034524-63-3 (3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione
• CAS No: 2034524-63-3
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5553091
• PubChem ID: 91815040
• Update Time: 2025-08-04

3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1-[3-(2-methoxynaphthalen-1-yl)propanoyl]piperidin-4-yl}-1,3-oxazolidine-2,4-dione
• 3-[1-[3-(2-methoxynaphthalen-1-yl)propanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• F6474-1161
• 2034524-63-3
• 3-(1-(3-(2-methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione
• AKOS026689223
• 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione

• Inchi： 1S/C22H24N2O5/c1-28-19-8-6-15-4-2-3-5-17(15)18(19)7-9-20(25)23-12-10-16(11-13-23)24-21(26)14-29-22(24)27/h2-6,8,16H,7,9-14H2,1H3
• InChI Key： YPELSQKZUOQOFX-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CCN(C(CCC2=C(C=CC3C=CC=CC2=3)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034524-63-3, specifically named as 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in drug discovery and molecular research. The intricate architecture of this molecule, featuring a piperidine core linked to an oxazolidine ring system, makes it a promising candidate for further exploration in medicinal chemistry.

One of the most striking aspects of this compound is its dual functionality. The presence of a 2-methoxynaphthalen-1-yl substituent at the propyl chain of the piperidine ring introduces a hydrophobic moiety that can enhance binding affinity to biological targets. Additionally, the oxazolidine ring system provides a scaffold that is highly versatile for further derivatization, allowing chemists to modify its properties for specific applications. This structural versatility has made it a subject of interest in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione has shown promise in preliminary studies as a potential modulator of key enzymes and receptors involved in these pathways. For instance, its ability to interact with proteins such as kinases and transcription factors has been highlighted in several studies, suggesting its potential as an inhibitor or activator depending on the context.

The piperidine moiety is particularly noteworthy for its role in drug design. Piperidine derivatives are known for their favorable pharmacokinetic properties, including good solubility and metabolic stability. This makes them attractive candidates for oral administration and long-term therapeutic use. In contrast, the oxazolidine ring system is often employed in medicinal chemistry due to its ability to form stable hydrogen bonds with biological targets. This dual functionality makes the compound a valuable tool for researchers seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with specific properties more efficiently. The structure of 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione has been used in various computational models to predict its binding affinity and selectivity towards different biological targets. These models have suggested that modifications to the propyl chain could enhance its potency and reduce off-target effects, opening up new avenues for drug development.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves the formation of complex heterocyclic rings and functional group interconversions. Despite these challenges, recent methodologies have made it possible to synthesize such molecules with high yields and purity. These advancements have not only facilitated the production of this compound but also provided insights into synthetic strategies that could be applied to other complex molecules.

In conclusion, the compound 3-(1-(3-(2-Methoxynaphthalen-1-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS no 2034524-63-3) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential applications make it a valuable asset for researchers working on developing novel therapeutics. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.